![molecular formula C10H12O2S B2593299 [(4-Methylbenzyl)thio]acetic acid CAS No. 58511-20-9](/img/structure/B2593299.png)
[(4-Methylbenzyl)thio]acetic acid
Overview
Description
“[(4-Methylbenzyl)thio]acetic acid” is a chemical compound with the empirical formula C10H12O2S . It has a molecular weight of 196.27 . This compound is typically in solid form .
Molecular Structure Analysis
The SMILES string of “[(4-Methylbenzyl)thio]acetic acid” is O=C(CSCC1=CC=C©C=C1)O . The InChI is 1S/C10H12O2S/c1-8-2-4-9(5-3-8)6-13-7-10(11)12/h2-5H,6-7H2,1H3,(H,11,12) .
Physical And Chemical Properties Analysis
“[(4-Methylbenzyl)thio]acetic acid” is a solid compound . Its molecular formula is C10H12O2S, and it has a molecular weight of 196.27 .
Scientific Research Applications
Fragrance Material Review
- Fragrance Ingredient : A toxicologic and dermatologic review of 4-methylbenzyl acetate, a related compound to [(4-Methylbenzyl)thio]acetic acid, shows its use as a fragrance ingredient. It is part of the Aryl Alkyl Alcohol Simple Acid Esters group used in fragrances (Mcginty, Letizia, & Api, 2012).
Pharmaceutical Research
- Synthesis of Analgesic Compounds : Esthers of 2-(1,2,4-triazoles-3-iltio)acetic acids, which include derivatives similar to [(4-Methylbenzyl)thio]acetic acid, show potential for analgesic, neuroleptic, diuretic, anti-inflammatory, and mild antimicrobial activities (Salionov, 2015).
Chemical Synthesis and Reactivity
- Chemical Properties and Reactivity : Research on methyl-substituted benzyl esters of amino acids, including those similar to [(4-Methylbenzyl)thio]acetic acid, provides insights into their lability and implications for solid-phase peptide synthesis (Stewart, 1967).
Catalysis in Organic Synthesis
- Use in Native Chemical Ligation : 3/4-Mercaptobenzyl sulfonates, related to [(4-Methylbenzyl)thio]acetic acid, are explored as catalysts for native chemical ligation, offering advantages in terms of polarity and solubility (Cowper, Sze, Premdjee, White, Hacking, & Macmillan, 2015).
Environmental Applications
- Chlorination of Fulvic Acid : Studies on chloroperoxidase-mediated chlorination of aromatic groups in fulvic acid, including methyl esters similar to [(4-Methylbenzyl)thio]acetic acid, are significant for understanding environmental processes (Niedan, Pavasars, & Oberg, 2000).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of [(4-Methylbenzyl)thio]acetic acid are currently unknown. This compound is a unique chemical provided to early discovery researchers
Mode of Action
Like many other organic compounds, it likely interacts with its targets to induce changes in cellular processes .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of [(4-Methylbenzyl)thio]acetic acid are not well-studied. These properties are crucial in determining the bioavailability of the compound. Future research should focus on understanding these properties to optimize the compound’s therapeutic potential .
Result of Action
As the compound’s targets and mode of action are further elucidated, the resulting molecular and cellular effects will become clearer .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of [(4-Methylbenzyl)thio]acetic acid. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and interaction with its targets
properties
IUPAC Name |
2-[(4-methylphenyl)methylsulfanyl]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2S/c1-8-2-4-9(5-3-8)6-13-7-10(11)12/h2-5H,6-7H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOIMPBCYXTWNOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
58511-20-9 |
Source
|
| Record name | 58511-20-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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